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Stachybotrolide Stachybotrolide
Brand Name: Vulcanchem
CAS No.: 149691-31-6
VCID: VC0148738
InChI: InChI=1S/C23H30O5/c1-12-5-6-17-21(2,3)18(25)7-8-22(17,4)23(12)10-14-16(24)9-13-15(19(14)28-23)11-27-20(13)26/h9,12,17-18,24-25H,5-8,10-11H2,1-4H3/t12-,17+,18-,22+,23-/m1/s1
SMILES: CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)COC5=O)O)C)O)(C)C
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol

Stachybotrolide

CAS No.: 149691-31-6

Reference Standards

VCID: VC0148738

Molecular Formula: C23H30O5

Molecular Weight: 386.5 g/mol

Stachybotrolide - 149691-31-6

CAS No. 149691-31-6
Product Name Stachybotrolide
Molecular Formula C23H30O5
Molecular Weight 386.5 g/mol
IUPAC Name (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[3,4-g][1]benzofuran]-6'-one
Standard InChI InChI=1S/C23H30O5/c1-12-5-6-17-21(2,3)18(25)7-8-22(17,4)23(12)10-14-16(24)9-13-15(19(14)28-23)11-27-20(13)26/h9,12,17-18,24-25H,5-8,10-11H2,1-4H3/t12-,17+,18-,22+,23-/m1/s1
Standard InChIKey HKNSYAPUOMHZDE-RCJATNNHSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]2[C@@]([C@@]13CC4=C(C=C5C(=C4O3)COC5=O)O)(CC[C@H](C2(C)C)O)C
SMILES CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)COC5=O)O)C)O)(C)C
Canonical SMILES CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)COC5=O)O)C)O)(C)C
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PubChem Compound 11383606
Last Modified Nov 11 2021
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